Cas no 65693-66-5 (5-Oxo-N-phenyl-3-sulfanylidene-1,2,4-triazolidine-1-carbothioamide)

• Product Name: 5-Oxo-N-phenyl-3-sulfanylidene-1,2,4-triazolidine-1-carbothioamide
• CAS No: 65693-66-5
• MF: C₉H₈N₄OS₂
• MW: 252.316018104553
• CID: 2794401
• PubChem ID: 12367677
• Update Time: 2025-04-21

5-Oxo-N-phenyl-3-sulfanylidene-1,2,4-triazolidine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• DTXSID20494629
• 5-Oxo-N-phenyl-3-sulfanylidene-1,2,4-triazolidine-1-carbothioamide
• 65693-66-5

• Inchi： 1S/C9H8N4OS2/c14-8-11-7(15)12-13(8)9(16)10-6-4-2-1-3-5-6/h1-5H,(H,10,16)(H2,11,12,14,15)
• InChI Key： OUPSZJFJDWVSRD-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)N1C(NC(N1)=S)=O

Computed Properties

• Exact Mass: 252.01395324Da
• Monoisotopic Mass: 252.01395324Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 121Ų